Cas no 231958-14-8 (6-(Tert-butoxycarbonyl)aminonicotinic acid)
6-(Tert-butoxycarbonyl)aminonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-((tert-Butoxycarbonyl)amino)nicotinic acid
- 6-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-3-carboxylic acid
- 6-[(tert-butoxycarbonyl)amino]nicotinic acid
- 6-AMINONICOTINIC ACID, 6-BOC PROTECTED
- N-tert-Butoxycarbonyl-isonipecotic acid
- 6-Aminonicotinic acid,N-BOC protected
- 6-t-butoxycarbonylaminonicotinic acid
- 6-tert-Butyloxycarbonylaminonicotinic acid
- butoxycarbonylaminonicotinicacid
- 3-Pyridinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-
- SCHEMBL2877186
- 6-[(tert-butoxycarbonyl)amino]pyridine-3-carboxylic acid
- 6-(Boc-amino)-nicotinic acid
- DB-368856
- AKOS005070335
- J-517973
- 6-{[(tert-butoxy)carbonyl]amino}pyridine-3-carboxylic acid
- DTXSID70609145
- Z802891370
- EN300-151827
- 6-BOC-AMINONICOTINIC ACID
- 3Y-0608
- CS-0103515
- AB12234
- 6-((tert-Butoxycarbonyl)amino)nicotinicacid
- 6-tert-Butoxycarbonylamino-nicotinic acid
- MFCD02682388
- SY152129
- 231958-14-8
- 6-(Boc-amino)nicotinic Acid
- 6-(Tert-butoxycarbonyl)aminonicotinic acid
-
- MDL: MFCD02682388
- Inchi: 1S/C11H14N2O4/c1-11(2,3)17-10(16)13-8-5-4-7(6-12-8)9(14)15/h4-6H,1-3H3,(H,14,15)(H,12,13,16)
- InChI Key: STXYMSGJQJBIHL-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(C(=O)O)=CN=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 238.09500
- Monoisotopic Mass: 238.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 88.5Ų
Experimental Properties
- Melting Point: 292-296°C
- PSA: 88.52000
- LogP: 2.19980
6-(Tert-butoxycarbonyl)aminonicotinic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-(Tert-butoxycarbonyl)aminonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PQ499-200mg |
6-(Tert-butoxycarbonyl)aminonicotinic acid |
231958-14-8 | 97% | 200mg |
434.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PQ499-1g |
6-(Tert-butoxycarbonyl)aminonicotinic acid |
231958-14-8 | 97% | 1g |
1522.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PQ499-50mg |
6-(Tert-butoxycarbonyl)aminonicotinic acid |
231958-14-8 | 97% | 50mg |
179.0CNY | 2021-08-04 | |
| Fluorochem | 075622-1g |
6-tert-Butoxycarbonylamino-nicotinic acid |
231958-14-8 | 95% | 1g |
£166.00 | 2022-03-01 | |
| Fluorochem | 075622-5g |
6-tert-Butoxycarbonylamino-nicotinic acid |
231958-14-8 | 95% | 5g |
£705.00 | 2022-03-01 | |
| Alichem | A029206653-1g |
6-((tert-Butoxycarbonyl)amino)nicotinic acid |
231958-14-8 | 97% | 1g |
$286.84 | 2023-09-02 | |
| Alichem | A029206653-5g |
6-((tert-Butoxycarbonyl)amino)nicotinic acid |
231958-14-8 | 97% | 5g |
$893.55 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044341-250mg |
6-(Tert-butoxycarbonyl)aminonicotinic acid |
231958-14-8 | 95+% | 250mg |
1217.0CNY | 2021-07-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044341-1g |
6-(Tert-butoxycarbonyl)aminonicotinic acid |
231958-14-8 | 95+% | 1g |
3055.0CNY | 2021-07-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044341-5g |
6-(Tert-butoxycarbonyl)aminonicotinic acid |
231958-14-8 | 95+% | 5g |
9785.0CNY | 2021-07-06 |
6-(Tert-butoxycarbonyl)aminonicotinic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 6-(Tert-butoxycarbonyl)aminonicotinic acid
6-(Tert-butoxycarbonyl)aminonicotinic Acid: A Comprehensive Overview
The compound with CAS No. 231958-14-8, commonly referred to as 6-(Tert-butoxycarbonyl)aminonicotinic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a derivative of nicotinic acid, which is a well-known precursor to nicotine and has various applications in both academic research and industrial settings. The tert-butoxycarbonyl (Boc) group attached to the amino functionality introduces unique chemical properties, making this compound a valuable tool in synthetic chemistry and drug discovery.
Nicotinic acid itself is a key component in the synthesis of nicotine, which has been extensively studied due to its role in tobacco products and its potential therapeutic applications. The introduction of the Boc group in 6-(Tert-butoxycarbonyl)aminonicotinic Acid serves as a protective group for the amino moiety, facilitating its use in peptide synthesis and other reactions where amino protection is necessary. This makes the compound particularly useful in the field of medicinal chemistry, where precise control over functional groups is essential for drug development.
Recent advancements in synthetic chemistry have highlighted the versatility of 6-(Tert-butoxycarbonyl)aminonicotinic Acid. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, including anti-inflammatory agents and antiviral compounds. For instance, studies have demonstrated that derivatives of this compound can modulate inflammatory pathways, offering new avenues for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.
In addition to its role in drug discovery, 6-(Tert-butoxycarbonyl)aminonicotinic Acid has found applications in materials science. Its ability to form stable amide bonds makes it a promising candidate for the development of novel polymers and coatings with tailored properties. Recent research has focused on its use in creating biodegradable materials, which could revolutionize industries such as packaging and biomedical devices by reducing environmental impact.
The synthesis of 6-(Tert-butoxycarbonyl)aminonicotinic Acid involves a multi-step process that typically begins with nicotinic acid. The introduction of the Boc group is achieved through a nucleophilic substitution reaction, followed by purification steps to ensure high purity. This compound is highly sensitive to moisture and light, necessitating careful handling during storage and transportation.
From an analytical standpoint, 6-(Tert-butoxycarbonyl)aminonicotinic Acid has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular structure, stability, and reactivity under various conditions. For example, NMR analysis has revealed that the Boc group significantly influences the chemical shifts of adjacent protons, underscoring its importance in modulating the compound's electronic environment.
Looking ahead, the potential applications of 6-(Tert-butoxycarbonyl)aminonicotinic Acid are vast and continue to expand with ongoing research. Its role as a building block in organic synthesis positions it as a critical component in developing next-generation pharmaceuticals and materials. As scientists delve deeper into its properties and interactions, new opportunities for innovation are expected to emerge.
231958-14-8 (6-(Tert-butoxycarbonyl)aminonicotinic acid) Related Products
- 116026-94-9(2-N-Boc-amino-3-formylpyridine)
- 365412-92-6(2-Boc-Amino-Isonicotinic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)